1-Piperidinylethyl-1H-indole-3-carboxylate hydrochloride
Overview
Description
1-Piperidinylethyl-1H-indole-3-carboxylate hydrochloride, also known as SB-203186 hydrochloride, is a chemical compound with the empirical formula C16H20N2O2 · HCl . It has a molecular weight of 308.80 . It is sold for research purposes under agreement from GlaxoSmithKline .
Molecular Structure Analysis
The molecular structure of 1-Piperidinylethyl-1H-indole-3-carboxylate hydrochloride is defined by its empirical formula, C16H20N2O2 · HCl . The molecular weight of the compound is 308.80 .Scientific Research Applications
5-HT4 Antagonist
SB 203186 hydrochloride is a potent, selective, and competitive 5-HT4 antagonist . It antagonizes the 5-HT4 receptor-mediated relaxations of the carbachol-contracted rat isolated oesophagus against 5-HT .
Neurological Signaling
This compound plays a significant role in neurological signaling, particularly in the GPCR/G Protein Neuronal Signaling pathway .
Research on Digestive System
SB 203186 hydrochloride has been used in research related to the digestive system. It has been shown to antagonize the 5-HT4 receptor-mediated relaxations in the rat oesophagus, guinea-pig ileum, and human colon .
Cardiovascular Research
SB 203186 hydrochloride has high affinity for human atrial 5-HT4 receptors , making it a valuable tool in cardiovascular research.
In Vivo Studies
In vivo studies have shown that SB 203186 hydrochloride can enhance the 5-HT-induced contractions of the antral strips . It has also been used in studies involving new-born Camborough piglets, where it was shown to produce blockade of 5-HT-evoked tachycardia .
Pharmacological Research
SB 203186 hydrochloride has been used in pharmacological research to investigate the affinity of compounds for 5-HT4 and 5-HT3 receptors .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-piperidin-1-ylethyl 1H-indole-3-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2.ClH/c19-16(20-11-10-18-8-4-1-5-9-18)14-12-17-15-7-3-2-6-13(14)15;/h2-3,6-7,12,17H,1,4-5,8-11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYMBEMCUJNDSBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCOC(=O)C2=CNC3=CC=CC=C32.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Piperidinylethyl-1H-indole-3-carboxylate hydrochloride | |
CAS RN |
207572-69-8, 135938-17-9 |
Source
|
| Record name | 1H-Indole-3-carboxylic acid, 2-(1-piperidinyl)ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=207572-69-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Piperidinylethyl-1H-indole-3-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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